Cas no 1261910-07-9 (2-(4-acetylphenyl)-4-chlorobenzoic Acid)

• Product Name: 2-(4-acetylphenyl)-4-chlorobenzoic Acid
• CAS No: 1261910-07-9
• MF: C₁₅H₁₁ClO₃
• MW: 274.699043512344
• MDL: MFCD18320142
• CID: 1219192
• PubChem ID: 53226054
• Update Time: 2025-05-25

2-(4-acetylphenyl)-4-chlorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetylphenyl)-4-chlorobenzoic Acid
• 1261910-07-9
• 2-(4-Acetylphenyl)-4-chlorobenzoic acid, 95%
• SCHEMBL2558658
• DTXSID30689786
• MFCD18320142
• 4'-Acetyl-5-chloro[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18320142
• Inchi： 1S/C15H11ClO3/c1-9(17)10-2-4-11(5-3-10)14-8-12(16)6-7-13(14)15(18)19/h2-8H,1H3,(H,18,19)
• InChI Key： MGFKJFFYLUHWGE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 274.0396719g/mol
• Monoisotopic Mass: 274.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(4-acetylphenyl)-4-chlorobenzoic Acid

2-(4-Acetylphenyl)-4-Chlorobenzoic Acid: A Comprehensive Overview

The compound 2-(4-acetylphenyl)-4-chlorobenzoic acid, identified by the CAS number 1261910-07-9, is a significant organic molecule with diverse applications in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a 4-acetylphenyl group and a chlorine substituent. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 2-(4-acetylphenyl)-4-chlorobenzoic acid in drug discovery and development. Researchers have explored its role as a building block for synthesizing bioactive compounds, particularly in the context of anti-inflammatory and anti-cancer agents. The presence of the acetyl group and chlorine substituent in the molecule has been shown to influence its pharmacokinetic properties, making it a promising candidate for further investigation in preclinical studies.

In terms of synthesis, 2-(4-acetylphenyl)-4-chlorobenzoic acid can be prepared through various routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods allow for precise control over the substitution pattern on the aromatic ring, enabling the preparation of derivatives with tailored properties. The synthesis of this compound is often carried out under specific reaction conditions to ensure high yields and purity, which are critical for its application in advanced research.

The physical properties of 2-(4-acetylphenyl)-4-chlorobenzoic acid, such as melting point, solubility, and stability, have been extensively studied to understand its behavior under different environmental conditions. For instance, its solubility in organic solvents like dichloromethane and ethanol has been found to be advantageous for its use in chromatographic separations and analytical techniques. Additionally, its stability under thermal and oxidative conditions has been evaluated to assess its suitability for long-term storage and industrial applications.

In the realm of materials science, 2-(4-acetylphenyl)-4-chlorobenzoic acid has been investigated for its potential as a precursor in the synthesis of advanced materials such as polymers and nanoparticles. Its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensor development. Furthermore, researchers have explored its role in supramolecular chemistry, where it serves as a building block for self-assembled structures with unique functionalities.

The application of computational chemistry tools has significantly enhanced our understanding of the electronic structure and reactivity of 2-(4-acetylphenyl)-4-chlorobenzoic acid. Quantum mechanical calculations have provided insights into its molecular orbitals, dipole moments, and reactivity towards nucleophilic and electrophilic attacks. These computational studies have complemented experimental findings, enabling researchers to design more efficient synthetic pathways and predict the behavior of related compounds.

In conclusion, 2-(4-acetylphenyl)-4-chlorobenzoic acid, with its CAS number 1261910-07-9, stands as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial innovation. As ongoing research continues to uncover new facets of this compound's properties and applications, it is poised to play an increasingly important role in the advancement of modern science.